Cas no 2168806-24-2 (2,2-diethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 2,2-diethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2168806-24-2
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6125194
• PubChem ID: 165864714
• Update Time: 2025-06-13

2,2-diethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2,2-diethyl-1-oxa-5-azaspiro5.5undecane
• 2168806-24-2
• 2,2-diethyl-1-oxa-5-azaspiro[5.5]undecane
• EN300-1280210

• Inchi： 1S/C13H25NO/c1-3-12(4-2)10-11-14-13(15-12)8-6-5-7-9-13/h14H,3-11H2,1-2H3
• InChI Key： KIONPZXIRJTIKJ-UHFFFAOYSA-N
• SMILES： O1C(CC)(CC)CCNC21CCCCC2

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2-diethyl-1-oxa-5-azaspiro5.5undecane

Comprehensive Overview of 2,2-Diethyl-1-Oxa-5-Azaspiro[5.5]Undecane (CAS No. 2168806-24-2)

2,2-Diethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2168806-24-2) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring a spiro junction between oxa (oxygen-containing) and aza (nitrogen-containing) rings, offers versatile applications in drug design and material science. The compound's spirocyclic framework is particularly valued for its conformational rigidity, which enhances binding affinity in biological systems. Researchers are increasingly exploring its potential as a scaffold for bioactive molecules, aligning with the growing demand for novel heterocyclic compounds in modern therapeutics.

In recent years, the scientific community has focused on sustainable synthesis methods for complex spirocycles like 2,2-diethyl-1-oxa-5-azaspiro[5.5]undecane. This trend reflects broader industry priorities, such as green chemistry and atom economy, which dominate discussions in platforms like PubMed and Google Scholar. The compound's CAS No. 2168806-24-2 frequently appears in patent filings related to CNS (Central Nervous System) modulators, underscoring its relevance in neurology-focused drug discovery. Notably, its aza-oxa spiro system mimics natural product motifs, making it a candidate for addressing challenges in blood-brain barrier penetration—a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, the 2,2-diethyl substitution pattern in this spirocycle influences both lipophilicity and metabolic stability—key parameters in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling. Computational chemists often highlight its 3D structural diversity in QSAR (Quantitative Structure-Activity Relationship) studies, a frequent search term in AI-driven drug design platforms. The compound's undecane backbone also provides ample opportunities for derivatization, catering to the pharmaceutical industry's need for tunable pharmacokinetics.

Beyond pharmacology, CAS 2168806-24-2 has emerging applications in specialty materials. Its spirocyclic ether-amine hybrid structure exhibits unusual polarity gradients, attracting interest for advanced polymer formulations. Material scientists investigating high-performance coatings or self-healing elastomers—topics trending in SpringerLink and ScienceDirect searches—have documented its role as a crosslinking agent. This dual utility in life sciences and materials engineering positions the compound as a multidisciplinary research tool, a concept highly cited in cross-domain innovation literature.

Analytical characterization of 2,2-diethyl-1-oxa-5-azaspiro[5.5]undecane typically involves advanced techniques like 2D NMR spectroscopy and high-resolution mass spectrometry, both frequently queried in analytical chemistry forums. The compound's stereochemical complexity makes it a benchmark for method development in chiral separation technologies—an area seeing exponential growth due to regulatory demands for enantiopure pharmaceuticals. These attributes correlate with Google Trends data showing rising searches for "spirocyclic NMR analysis" and "chiral stationary phases."

In conclusion, 2,2-diethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2168806-24-2) exemplifies the convergence of synthetic innovation and application diversity. Its spirocyclic core addresses pressing needs in drug discovery and advanced materials while aligning with global research trends toward molecular complexity and functionality integration. As interdisciplinary research expands, this compound will likely remain at the forefront of discussions in both peer-reviewed journals and industrial R&D pipelines.